![molecular formula C11H14N2O4S B4676355 4-{2-[(4,5-dimethyl-3-thienyl)carbonyl]hydrazino}-4-oxobutanoic acid](/img/structure/B4676355.png)
4-{2-[(4,5-dimethyl-3-thienyl)carbonyl]hydrazino}-4-oxobutanoic acid
Overview
Description
4-{2-[(4,5-dimethyl-3-thienyl)carbonyl]hydrazino}-4-oxobutanoic acid, also known as DTNB, is a chemical compound that has been widely used in scientific research. This compound is a derivative of thionitrobenzoic acid and is known for its ability to react with sulfhydryl groups in proteins, making it a valuable tool for studying protein structure and function.
Mechanism of Action
4-{2-[(4,5-dimethyl-3-thienyl)carbonyl]hydrazino}-4-oxobutanoic acid reacts with sulfhydryl groups in proteins to form a mixed disulfide bond. This reaction is reversible and can be used to measure the concentration of sulfhydryl groups in proteins. This compound can also be used to determine the redox state of proteins and to study the effects of oxidative stress on protein function.
Biochemical and Physiological Effects
This compound has been shown to have both biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and glutathione reductase. This compound has also been shown to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
4-{2-[(4,5-dimethyl-3-thienyl)carbonyl]hydrazino}-4-oxobutanoic acid is a valuable tool for studying protein structure and function due to its ability to react with sulfhydryl groups in proteins. However, there are some limitations to its use. This compound can be affected by pH, temperature, and other environmental factors, which can affect its reactivity with sulfhydryl groups. Additionally, this compound can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research on 4-{2-[(4,5-dimethyl-3-thienyl)carbonyl]hydrazino}-4-oxobutanoic acid. One area of interest is the development of new methods for measuring sulfhydryl groups in proteins, which could improve the accuracy and sensitivity of these measurements. Another area of interest is the development of new compounds that can selectively target sulfhydryl groups in proteins, which could be used as potential therapeutics for diseases such as cancer and Alzheimer's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and to determine its potential as a diagnostic tool for various diseases.
Scientific Research Applications
4-{2-[(4,5-dimethyl-3-thienyl)carbonyl]hydrazino}-4-oxobutanoic acid is commonly used in scientific research to study protein structure and function. It is used to measure the concentration of sulfhydryl groups in proteins, which can provide information about protein folding, stability, and activity. This compound is also used to study enzyme kinetics and to identify potential inhibitors of enzymes.
properties
IUPAC Name |
4-[2-(4,5-dimethylthiophene-3-carbonyl)hydrazinyl]-4-oxobutanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O4S/c1-6-7(2)18-5-8(6)11(17)13-12-9(14)3-4-10(15)16/h5H,3-4H2,1-2H3,(H,12,14)(H,13,17)(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQZJJNXPGQAVKE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1C(=O)NNC(=O)CCC(=O)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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